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A comprehensive guide for researchers and drug development professionals on the

performance of various ionic liquids in CO2 capture, complete with experimental data and

detailed protocols.

The escalating concentration of carbon dioxide (CO2) in the atmosphere necessitates the

development of efficient and sustainable capture technologies. Ionic liquids (ILs), a class of

molten salts at or near room temperature, have emerged as promising solvents for CO2

capture due to their negligible vapor pressure, high thermal stability, and tunable

physicochemical properties.[1][2] This guide provides a comparative analysis of different

classes of ionic liquids—primarily focusing on imidazolium, pyrrolidinium, and cholinium-based

cations—for their efficacy in CO2 capture. The performance of these ILs is evaluated based on

their CO2 absorption capacity, selectivity against other gases like nitrogen (N2) and methane

(CH4), and their potential for regeneration.

Performance Comparison of Ionic Liquids for CO2
Capture
The ability of an ionic liquid to capture CO2 is quantified by its absorption capacity, typically

expressed as the mole fraction or mass of CO2 absorbed per mole or mass of the IL.

Selectivity, the preferential absorption of CO2 over other gases, is another critical parameter for

practical applications, especially in post-combustion flue gas treatment (CO2/N2) and natural

gas sweetening (CO2/CH4).[3][4] Regeneration efficiency, which determines the ease of
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releasing the captured CO2 and reusing the ionic liquid, is crucial for the economic viability of

the process.

Below are tables summarizing the performance of selected ionic liquids based on experimental

data from various studies. It is important to note that direct comparison can be challenging due

to variations in experimental conditions such as temperature, pressure, and measurement

techniques.

Table 1: CO2 Absorption Capacity of Selected Ionic Liquids
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Ionic
Liquid

Cation
Family

Anion
Temperat
ure (K)

Pressure
(bar)

CO2
Absorptio
n
Capacity
(mol CO2
/ mol IL)

Referenc
e

1-butyl-3-

methylimid

azolium

acetate

([Bmim]

[Ac])

Imidazoliu

m
Acetate 313.15 ~1 ~0.45 [2]

1-butyl-3-

methylimid

azolium

hexafluoro

phosphate

([Bmim]

[PF6])

Imidazoliu

m

Hexafluoro

phosphate
333 ~10 ~0.25 [1]

1-ethyl-3-

methylimid

azolium

bis(trifluoro

methylsulfo

nyl)imide

([Emim]

[Tf2N])

Imidazoliu

m

Bis(trifluoro

methylsulfo

nyl)imide

333 ~10 ~0.3 [1]

1-butyl-1-

methylpyrr

olidinium

dicyanamid

e ([Bmpyr]

[DCA])

Pyrrolidiniu

m

Dicyanami

de
308.2 ~10 ~0.2 [3]

Choline

glycinate

Cholinium Glycinate 313 ~1 ~0.5 (in

aqueous

[5]
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([Ch][Gly]) solution)

Choline

prolinate

([Ch][Pro])

Cholinium Prolinate 313 ~1

~0.45 (in

aqueous

solution)

[5]

Table 2: CO2/N2 and CO2/CH4 Selectivity of Selected Ionic Liquids
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Ionic
Liquid

Cation
Family

Anion
Temperat
ure (K)

CO2/N2
Selectivit
y

CO2/CH4
Selectivit
y

Referenc
e

1-butyl-3-

methylimid

azolium

tricyanome

thanide

([Bmim]

[TCM])

Imidazoliu

m

Tricyanom

ethanide
308.2 134 ± 32 27 ± 3 [3][4]

1-butyl-3-

methylimid

azolium

dicyanamid

e ([Bmim]

[DCA])

Imidazoliu

m

Dicyanami

de
308.2 ~90 ~20 [3][4]

1-ethyl-3-

methylimid

azolium

bis(trifluoro

methylsulfo

nyl)imide

([Emim]

[Tf2N])

Imidazoliu

m

Bis(trifluoro

methylsulfo

nyl)imide

313 ~20 ~10 [1]

1-butyl-1-

methylpyrr

olidinium

bis(trifluoro

methylsulfo

nyl)imide

([Bmpyr]

[Tf2N])

Pyrrolidiniu

m

Bis(trifluoro

methylsulfo

nyl)imide

323 ~22 ~11 [6]

Table 3: Regeneration of Ionic Liquids
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Ionic Liquid
Regeneration
Method

Conditions
Regeneration
Efficiency (%)

Reference

1-ethyl-3-

methylimidazoliu

m acetate

([Emim][Ac])

Membrane

Vacuum

Regeneration

313 K, 0.04 bar 92 [7]

1-ethyl-3-

methylimidazoliu

m ethylsulfate

([Emim][EtSO4])

Membrane

Vacuum

Regeneration

313 K, 0.04 bar 83 [7]

Amine-

functionalized ILs

Temperature

Swing

Heating to 100-

120 °C

Good, but

quantitative data

varies

[8]

[TBA][OAC] in

MEA solution

Temperature

Swing
100 °C

~95 (reduction in

CO2 loading)
[9]

Experimental Protocols
Accurate and reproducible experimental data are fundamental to the comparative assessment

of ionic liquids. Below are detailed methodologies for key experiments in CO2 capture studies.

CO2 Absorption Capacity Measurement using a
Magnetic Suspension Balance
This gravimetric method allows for precise measurement of the mass of CO2 absorbed by an

ionic liquid at various temperatures and pressures.[10][11][12]

Experimental Setup: A high-pressure cell houses a microbalance with a magnetic suspension

coupling, which isolates the balance from the corrosive or high-pressure environment. The

sample of the ionic liquid is placed in a basket suspended from the balance. The cell is

connected to a gas dosing system and a temperature control unit.

Procedure:
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Sample Preparation: A known mass (e.g., 1 g) of the ionic liquid is loaded into the sample

basket.[10]

Degassing: The high-pressure cell is evacuated for an extended period (e.g., 24 hours) at an

elevated temperature (e.g., 313.15 K or 333.15 K) to remove any dissolved gases and

volatile impurities from the ionic liquid.[10]

Initial Measurement: The weight of the pure, degassed ionic liquid under vacuum is

recorded.[10]

CO2 Dosing: A specific amount of CO2 is introduced into the cell to reach the desired

pressure. The temperature is maintained at a constant value (e.g., ±0.01 K).[10]

Equilibration: The system is allowed to equilibrate until the weight of the sample basket

remains constant, indicating that no more CO2 is being absorbed.

Data Recording: The final weight of the sample basket is recorded. The difference between

the final and initial weights gives the mass of CO2 absorbed.

Buoyancy Correction: The raw data is corrected for the buoyancy effect of the high-pressure

CO2 on the sample and the basket. This correction requires knowledge of the CO2 density

at the experimental conditions and the volume of the ionic liquid and the basket.[10]

Iterative Measurements: Steps 4-7 are repeated at different pressures to obtain a CO2

absorption isotherm at a constant temperature. The entire process can be repeated at

different temperatures.

Gas Selectivity Determination
Selectivity is typically determined by measuring the solubility of individual gases (e.g., CO2, N2,

CH4) in the ionic liquid and then calculating the ratio of their solubilities at a given temperature

and pressure.[3][4]

Procedure using a Gravimetric Method:

Follow the procedure for CO2 absorption capacity measurement (Protocol 1) to determine

the solubility of CO2 in the ionic liquid at a specific temperature and pressure range.
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Repeat the entire procedure using pure N2 gas to determine its solubility under the same

conditions.

Repeat the entire procedure using pure CH4 gas to determine its solubility under the same

conditions.

Calculate Selectivity: The ideal selectivity (α) of CO2 over another gas (e.g., N2) is

calculated as the ratio of their solubilities (S) in the ionic liquid at a specific pressure:

α(CO2/N2) = S(CO2) / S(N2)

Ionic Liquid Regeneration
The regeneration of the ionic liquid is the process of releasing the captured CO2, allowing the

IL to be reused. Common methods include temperature swing, pressure swing, and vacuum

regeneration.

Protocol for Temperature Swing Regeneration:

CO2 Saturation: Saturate a known amount of the ionic liquid with CO2 at a specific

temperature and pressure.

Heating: Increase the temperature of the CO2-rich ionic liquid to a higher regeneration

temperature (e.g., 90-120 °C) while maintaining a constant pressure or flowing an inert gas

(e.g., N2) through the liquid to help strip the CO2.[8]

CO2 Measurement: The amount of CO2 released can be quantified by measuring the weight

loss of the ionic liquid using a thermogravimetric analyzer (TGA) or by analyzing the

composition of the off-gas using a gas chromatograph or mass spectrometer.

Regeneration Efficiency Calculation: The regeneration efficiency is calculated as the ratio of

the amount of CO2 released to the initial amount of CO2 absorbed.

Mechanisms of CO2 Capture in Ionic Liquids
The interaction between CO2 and ionic liquids can occur through two primary mechanisms:

physical absorption and chemical absorption.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.researchgate.net/publication/380833291_Carbon_Dioxide_Capturing_in_TemperaturePressure_Swing-Commercial_Processes_Using_Ionic_Liquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Absorption
In physical absorption, CO2 molecules are accommodated within the free volume of the ionic

liquid, and the interaction is governed by weaker intermolecular forces such as van der Waals

forces and hydrogen bonding.[13] This process is typically reversible by changing the

temperature or pressure.

Caption: Physical absorption of CO2 in an ionic liquid.

Chemical Absorption
Chemical absorption involves the formation of new chemical bonds between CO2 and the ionic

liquid. This often occurs with task-specific ionic liquids that have functional groups, such as

amine or carboxylate groups, incorporated into their structure.[2] For example, in amine-

functionalized ILs, CO2 reacts with the amine group to form a carbamate species.[2] This

mechanism generally leads to a higher CO2 absorption capacity, particularly at low partial

pressures.

Caption: Chemical absorption of CO2 via carbamate formation.

Experimental Workflow
The overall process for evaluating an ionic liquid for CO2 capture follows a logical sequence of

experiments.
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Caption: Experimental workflow for ionic liquid evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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